Cas no 1508587-55-0 (1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine
• CAS No: 1508587-55-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6142631
• PubChem ID: 82602771
• Update Time: 2025-06-11

1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine
• EN300-1867396
• 1508587-55-0

• Inchi： 1S/C12H16N2/c1-14-7-4-9-8-10(2-3-11(9)14)12(13)5-6-12/h2-3,8H,4-7,13H2,1H3
• InChI Key： GJFAOYJNDLDKHI-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3=C(CCN3C)C=2)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine

Introduction to 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine (CAS No. 1508587-55-0)

1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1508587-55-0, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic amine derivatives, characterized by its fused cyclopropane ring and an indole moiety, which together contribute to its unique pharmacological properties. The presence of the 1-methyl-2,3-dihydro-1H-indol scaffold suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The compound’s structural features—specifically the cyclopropane amine functionality—have been strategically designed to enhance binding affinity and selectivity. Cyclopropane rings are known to introduce conformational rigidity into molecules, which can improve pharmacokinetic profiles by reducing metabolic degradation. In contrast, the indole moiety is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs, often mediating interactions with receptors and enzymes. The combination of these structural elements in 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine positions it as a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the cyclopropanamine group may engage in critical hydrogen bonding interactions with polar residues in protein targets, while the indole ring can stack against aromatic pockets or form π-cation interactions. Such insights have guided the optimization of analogs with improved potency and reduced off-target effects. The growing emphasis on structure-based drug design has made compounds like 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine valuable tools for elucidating molecular mechanisms.

The synthesis of this compound presents both challenges and opportunities due to its complex architecture. Traditional methods often involve multi-step sequences, including cyclization reactions to form the cyclopropane ring and functional group transformations to introduce the indole moiety. However, recent innovations in catalytic processes have streamlined these synthetic routes, allowing for more efficient production at scale. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high regioselectivity. Such improvements not only reduce costs but also minimize waste, aligning with green chemistry principles.

In vitro studies have begun to uncover the pharmacological potential of 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine across multiple therapeutic areas. Preliminary data indicate that this compound exhibits moderate activity against certain enzyme families implicated in inflammatory diseases and cancer progression. The indole scaffold is particularly relevant here, as it is a common feature in molecules targeting pathways such as cyclooxygenase (COX) or lipoxygenase (LOX), which play roles in pain signaling and tumor growth. Additionally, the cyclopropane ring may modulate solubility and membrane permeability, enhancing bioavailability—a critical factor in drug development.

The integration of machine learning models has further accelerated the evaluation of 1-(1-methyl-2,3-dihydro-1H-indol)-5ylcyclopropanecarboxylic acid amide’s (the full name derived from CAS No. 1508587–55–0) biological activity. By leveraging large datasets of known bioactive compounds, these algorithms can predict binding affinities and toxicological profiles with remarkable accuracy before experimental validation is necessary. This approach has already led to the identification of novel derivatives with enhanced efficacy while mitigating potential side effects—a paradigm shift from traditional trial-and-error screening methods.

Future research directions for this compound include exploring its role in modulating neurotransmitter systems relevant to neurological disorders such as Parkinson’s disease or Alzheimer’s disease. The indole moiety’s similarity to serotonin suggests possible interactions with serotonergic receptors or enzymes like monoamine oxidase (MAO), which are central to neurodegenerative pathophysiology. Meanwhile, the cyclopropane group could serve as a handle for further derivatization using click chemistry techniques or biocatalytic methods developed by modern synthetic biology platforms.

The regulatory landscape surrounding novel pharmaceutical candidates like 1508587–55–0 continues to evolve with advancements in safety assessment technologies. Non-clinical studies employing organ-on-a-chip systems have provided unprecedented insights into drug toxicity without reliance on animal models alone—a critical consideration for sustainable drug development practices worldwide. Regulatory agencies now encourage submissions supported by comprehensive computational toxicology data alongside traditional preclinical testing protocols.

Collaborative efforts between academia and industry are essential for maximizing the therapeutic potential of compounds such as (CAS No: 1508587–55–0) through translational research initiatives spanning chemical biology labs to clinical trial units worldwide. Open-access databases sharing experimental results will foster innovation while ensuring reproducibility—a cornerstone principle guiding modern medicinal chemistry investigations today.

In conclusion, 1508587–55–0 exemplifies how strategic molecular design can yield promising candidates for addressing unmet medical needs across diverse disease areas including oncology, neurology, inflammatory conditions,and infectious diseases alike.Sustainable synthetic methodologies coupled with cutting-edge computational tools promiseto accelerate their journeyfrom laboratory benchtopsinto patient therapies—driving progress toward safer,more effective treatments worldwide.